Cas no 153804-05-8 (4(3H)-Cycloheptimidazolone,5,6,7,8-tetrahydro-2-propyl-3-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-)
153804-05-8 structure
Product Name:4(3H)-Cycloheptimidazolone,5,6,7,8-tetrahydro-2-propyl-3-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
CAS No:153804-05-8
MF:C25H26N6O
MW:426.513544559479
CID:141385
PubChem ID:9802561
Update Time:2025-04-19
4(3H)-Cycloheptimidazolone,5,6,7,8-tetrahydro-2-propyl-3-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Cycloheptimidazolone,5,6,7,8-tetrahydro-2-propyl-3-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
- 2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-5,6,7,8-tetrahydrocyclohepta[d]imidazol-4-one
- 2-Propyl-<wbr>
- cyclohept<wbr>
- FW 7203
- KD 3-671
- KT 3671
- KT 3-671
- Pratosartan (JAN)
- PRATOSARTAN
- HY-101574
- CS-6627
- 2-Propyl-3-{[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl}-5,6,7,8-tetrahydrocyclohepta[d]imidazol-4(3H)-one
- DTXSID30870016
- SB16875
- CHEBI:32041
- 153804-05-8
- AKOS040742444
- Pratosartan (JAN/INN)
- SCHEMBL93595
- FW 7203;KD 3-671;KT 3671
- CHEMBL41194
- PRATOSARTAN [JAN]
- D01922
- Q27114754
- BDBM50049188
- 2-Propyl-3-[2''-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-5,6,7,8-tetrahydro-3H-cycloheptaimidazol-4-one
- L008044
- KT3-671
- 2-Propyl-3-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)-5,6,7,8-tetrahydrocycloheptaimidazol-4(3H)-one
- 2-propyl-3-{[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl}-5,6,7,8-tetrahydrocyclohepta[d]imidazol-4(3H)-one
- KT-3671
- PRATOSARTAN [WHO-DD]
- UNII-66VLQ6E6DL
- Pratosartan [INN]
- DA727
- DA-727
- 66VLQ6E6DL
- DA-77038
- 3-((2'-(1H-Tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-2-propyl-5,6,7,8-tetrahydrocyclohepta[d]imidazol-4(3H)-one
- DGA80405
-
- Inchi: 1S/C25H26N6O/c1-2-7-23-26-21-10-5-6-11-22(32)24(21)31(23)16-17-12-14-18(15-13-17)19-8-3-4-9-20(19)25-27-29-30-28-25/h3-4,8-9,12-15H,2,5-7,10-11,16H2,1H3,(H,27,28,29,30)
- InChI Key: KCTFTBCZZUBAKN-UHFFFAOYSA-N
- SMILES: O=C1CCCCC2=C1N(CC1C=CC(C3=CC=CC=C3C3N=NNN=3)=CC=1)C(CCC)=N2
Computed Properties
- Exact Mass: 426.21708
- Monoisotopic Mass: 426.21680947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 624
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 89.4Ų
Experimental Properties
- PSA: 89.35
4(3H)-Cycloheptimidazolone,5,6,7,8-tetrahydro-2-propyl-3-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]- Security Information
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
4(3H)-Cycloheptimidazolone,5,6,7,8-tetrahydro-2-propyl-3-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P882030-1mg |
Pratosartan |
153804-05-8 | 98% | 1mg |
¥6,612.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P882030-5mg |
Pratosartan |
153804-05-8 | 98% | 5mg |
¥13,800.00 | 2022-01-13 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce49302-1mg |
Pratosartan (FW 7203) |
153804-05-8 | 98% | 1mg |
¥5171.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce49302-5mg |
Pratosartan (FW 7203) |
153804-05-8 | 98% | 5mg |
¥10253.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce49302-10mg |
Pratosartan (FW 7203) |
153804-05-8 | 98% | 10mg |
¥17475.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce49302-20mg |
Pratosartan (FW 7203) |
153804-05-8 | 98% | 20mg |
¥30760.00 | 2023-09-08 | |
| Ambeed | A1176460-5mg |
3-((2'-(1H-Tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-2-propyl-5,6,7,8-tetrahydrocyclohepta[d]imidazol-4(3H)-one |
153804-05-8 | 99+% | 5mg |
$1567.0 | 2025-02-27 |
4(3H)-Cycloheptimidazolone,5,6,7,8-tetrahydro-2-propyl-3-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]- Related Literature
-
Margarida Estudante,Gra?a Soveral,José G. Morais,Leslie Z. Benet Med. Chem. Commun. 2016 7 1462
153804-05-8 (4(3H)-Cycloheptimidazolone,5,6,7,8-tetrahydro-2-propyl-3-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-) Related Products
- 142959-73-7(1H-Imidazole-5-carboxylicacid,4-(hydroxymethyl)-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-)
- 142912-94-5(1H-Imidazole-5-carboxylicacid,4-(1-methylethyl)-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-)
- 172875-98-8(Dehydro Olmesartan)
- 144689-24-7(Olmesartan)
- 114798-35-5(1H-Imidazole-5-carboxaldehyde,4-chloro-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-)
- 139964-19-5(1H-Imidazole-5-carboxylicacid, 4-ethyl-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-)
- 114798-36-6(EXP3179)
- 142959-72-6(1H-Imidazole-5-carboxaldehyde,4-(1-methylethyl)-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-)
- 1185144-74-4(Olmesartan-d6 Acid)
- 1227626-45-0(Olmesartan Methyl Ketone)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk